3-(pyrrolidin-2-yl)propanamide hydrochloride
Overview
Description
3-(Pyrrolidin-2-yl)propanamide hydrochloride, also known as 3-PPA hydrochloride, is an organophosphate compound used in the synthesis of various chemical compounds. It is a white, crystalline solid with a molecular weight of 206.7 g/mol and a melting point of 140-142°C. 3-PPA hydrochloride is an important intermediate in the synthesis of many pharmaceuticals, agrochemicals, and other chemicals. In addition, it has also been used in scientific research to study the mechanism of action of various compounds.
Mechanism of Action
The mechanism of action of 3-(pyrrolidin-2-yl)propanamide hydrochloride hydrochloride is not fully understood. However, it is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of acetylcholinesterase results in increased levels of acetylcholine in the brain, which can lead to increased alertness and cognitive performance.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(pyrrolidin-2-yl)propanamide hydrochloride hydrochloride are not fully understood. However, it is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of acetylcholinesterase results in increased levels of acetylcholine in the brain, which can lead to increased alertness and cognitive performance. In addition, 3-(pyrrolidin-2-yl)propanamide hydrochloride hydrochloride has been shown to have anti-inflammatory, anti-oxidative, and neuroprotective effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(pyrrolidin-2-yl)propanamide hydrochloride hydrochloride in laboratory experiments is its high purity and stability. It is also relatively inexpensive and easy to synthesize. However, it is important to note that 3-(pyrrolidin-2-yl)propanamide hydrochloride hydrochloride is a hazardous compound and should be handled with care. In addition, it is important to use appropriate safety measures when handling and storing the compound.
Future Directions
There are numerous potential future directions for the use of 3-(pyrrolidin-2-yl)propanamide hydrochloride hydrochloride in scientific research. These include further investigations into the biochemical and physiological effects of the compound, as well as its potential therapeutic applications. Additionally, further research could be conducted into the mechanism of action of the compound and its potential uses in drug development. Finally, further studies could be conducted into the safety and toxicity of 3-(pyrrolidin-2-yl)propanamide hydrochloride hydrochloride, as well as its potential environmental impacts.
Synthesis Methods
3-(pyrrolidin-2-yl)propanamide hydrochloride hydrochloride can be synthesized by two methods: the Mannich reaction and the Hofmann rearrangement. The Mannich reaction involves the condensation of an aldehyde, an amine, and a carbonyl compound in the presence of an acid catalyst. The Hofmann rearrangement is a chemical reaction involving the conversion of an amide to an amine by the action of an alkaline reagent. Both methods are simple and efficient, and can be used to synthesize 3-(pyrrolidin-2-yl)propanamide hydrochloride hydrochloride in high yields.
Scientific Research Applications
3-(pyrrolidin-2-yl)propanamide hydrochloride hydrochloride has been used in scientific research to study the mechanism of action of various compounds. It has been used to investigate the effects of various drugs on the nervous system, as well as to study the biochemical and physiological effects of various compounds. In addition, it has also been used in laboratory experiments to study the pharmacokinetics and pharmacodynamics of various drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(pyrrolidin-2-yl)propanamide hydrochloride involves the reaction of pyrrolidine with 3-bromopropanoic acid, followed by amidation with ammonia and subsequent hydrochloride salt formation.", "Starting Materials": [ "Pyrrolidine", "3-bromopropanoic acid", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Step 1: Pyrrolidine is reacted with 3-bromopropanoic acid in the presence of a base such as sodium hydroxide to form 3-(pyrrolidin-2-yl)propanoic acid.", "Step 2: The carboxylic acid group of 3-(pyrrolidin-2-yl)propanoic acid is then amidated with ammonia in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form 3-(pyrrolidin-2-yl)propanamide.", "Step 3: The resulting amide is then treated with hydrochloric acid to form the hydrochloride salt of 3-(pyrrolidin-2-yl)propanamide, which is the final product." ] } | |
CAS RN |
2694745-57-6 |
Product Name |
3-(pyrrolidin-2-yl)propanamide hydrochloride |
Molecular Formula |
C7H15ClN2O |
Molecular Weight |
178.7 |
Purity |
95 |
Origin of Product |
United States |
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